Highly durable carbon-supported Pt catalysts prepared by hydrosilane-assisted nanoparticle deposition and surface functionalization†
Chemical Communications Pub Date: 2015-02-23 DOI: 10.1039/C4CC10298C
Abstract
Hydrosilane enabled the formation of Pt nanoparticles and the silane functionalization of a carbon support material in one pot. The metal/Si-modified carbon composites are highly durable during catalytic methane oxidation.
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